Cas no 1220038-71-0 (3-Azetidinyl-2-(2-methoxyethoxy)ethylethertrifluoroacetate)

• Product Name: 3-Azetidinyl-2-(2-methoxyethoxy)ethylethertrifluoroacetate
• CAS No: 1220038-71-0
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 1070817
• PubChem ID: 53409693
• Update Time: 2025-10-11

3-Azetidinyl-2-(2-methoxyethoxy)ethylethertrifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinyl 2-(2-methoxyethoxy)ethyl ether
• 3-Azetidinyl 2-(2-methoxyethoxy)ethyl ether trifluoroacetate
• 3-(2-(2-Methoxyethoxy)ethoxy)azetidine
• 2393AD
• 3-[2-(2-methoxyethoxy)ethoxy]azetidine
• DTXSID501284793
• CS-0303686
• EN300-1146141
• A1-01591
• 1220038-71-0
• SB51260
• AKOS013489449
• 3-Azetidinyl-2-(2-methoxyethoxy)ethylethertrifluoroacetate

• MDL： MFCD13559917
• Inchi： 1S/C8H17NO3/c1-10-2-3-11-4-5-12-8-6-9-7-8/h8-9H,2-7H2,1H3
• InChI Key： HHFKTJPXKFRATA-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)C1CNC1

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7
• XLogP3: -0.8

Additional information on 3-Azetidinyl-2-(2-methoxyethoxy)ethylethertrifluoroacetate

3-Azetidinyl-2-(2-methoxyethoxy)ethylether Trifluoroacetate: A Comprehensive Overview

3-Azetidinyl-2-(2-methoxyethoxy)ethylether Trifluoroacetate (CAS No. 1220038-71-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The molecule consists of an azetidine ring, which is a four-membered cyclic amine, coupled with an ether group and a trifluoroacetyl moiety. These structural features contribute to its reactivity and stability, making it a valuable compound for various chemical transformations.

The synthesis of 3-Azetidinyl-2-(2-methoxyethoxy)ethylether Trifluoroacetate involves a series of well-defined steps that highlight the principles of modern organic synthesis. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the azetidine ring, which traditionally required prolonged reaction times under reflux conditions. This advancement not only improves efficiency but also aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of this compound lies in its use as a precursor in medicinal chemistry. The trifluoroacetyl group is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability, which are critical factors in drug design. Recent research has demonstrated that derivatives of 3-Azetidinyl-2-(2-methoxyethoxy)ethylether Trifluoroacetate exhibit potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

In addition to its role in drug discovery, 3-Azetidinyl-2-(2-methoxyethoxy)ethylether Trifluoroacetate has found utility in materials science. Its ether functionality makes it suitable for use in polymerization reactions, where it can serve as a cross-linking agent or a monomer component. Recent advancements in click chemistry have further expanded its applicability by enabling rapid and efficient incorporation into complex polymer networks. This versatility positions the compound as a valuable tool for developing advanced materials with tailored properties.

The toxicological profile of 3-Azetidinyl-2-(2-methoxyethoxy)ethylether Trifluoroacetate has also been investigated to ensure its safe handling and application. Studies conducted under regulatory guidelines indicate that the compound exhibits low acute toxicity when administered via various routes. However, long-term exposure studies are currently underway to assess potential chronic effects, particularly in relation to its metabolites. These studies are essential for establishing safety protocols and ensuring compliance with international chemical safety standards.

Looking ahead, the continued exploration of 3-Azetidinyl-2-(2-methoxyethoxy)ethylether Trifluoroacetate is expected to yield further insights into its chemical reactivity and biological activity. Collaborative efforts between academic institutions and industry partners are fostering innovation in this area, paving the way for novel applications across diverse fields. As research progresses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.